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Compound of Interest

Compound Name:
Bis(2,2,6,6-tetramethyl-1-

piperidinyloxy-4-yl) sebacate

CAS No.: 2516-92-9

Cat. No.: B1587878

Get Quote

Executive Summary
Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate, commonly known as HALS 770, is a low-

molecular-weight hindered amine light stabilizer.[1] While its primary utility lies in scavenging

photo-oxidation radicals in polyolefins (PP, PE) and polyurethanes, its thermal stability profile is

a critical quality attribute (CQA) for pharmaceutical packaging and high-temperature polymer

processing.

This technical guide dissects the thermal decomposition pathways of HALS 770, specifically

distinguishing between functional oxidation (the Denisov Cycle) and structural failure (ester

hydrolysis and thermal cleavage). It provides validated analytical protocols for detecting these

degradation products in Extractables & Leachables (E&L) studies.

Physicochemical Characterization
Before analyzing decomposition, one must establish the baseline properties that dictate HALS

770's behavior during thermal stress and extraction.
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Property Value / Characteristic Implication for Stability

Molecular Weight 480.7 g/mol
Low MW facilitates migration

(blooming) and leaching.

Melting Point 81 – 85 °C

Solid-to-liquid phase transition

occurs well below typical

polymer processing temps.

Flash Point > 150 °C (Open Cup)

Safe for standard

compounding, but volatile

components generate risk

>250°C.

Solubility
High in Acetone, Methanol,

Chloroform

Critical for solvent extraction

protocols in E&L studies.

pKa ~9.6 (Piperidine nitrogen)

Basic nature requires pH

control during LC-MS analysis

to prevent peak tailing.

Thermal Stability Profile (TGA & DSC)
Thermal Gravimetric Analysis (TGA) reveals that HALS 770 is relatively volatile compared to

high-molecular-weight oligomeric HALS. Its decomposition is not a single event but a cascade

of volatilization followed by bond scission.

Decomposition Thresholds
The following data represents typical behavior under inert (Nitrogen) and oxidative (Air)

atmospheres at a ramp rate of 10°C/min.
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Parameter
Temperature
(Nitrogen)

Temperature (Air) Mechanism

T_onset (1% Loss) ~210 °C ~190 °C
Volatilization /

Sublimation

T_10% (10% Loss) ~260 °C ~240 °C
Onset of Ester

Cleavage

T_50% (50% Loss) ~320 °C ~290 °C
Rapid Thermal

Cracking

T_max (Peak Rate) ~350 °C ~310 °C
Complete degradation

of sebacate backbone

Thermal Cleavage Mechanism
At temperatures exceeding 250°C, the sebacate ester linkage undergoes

-elimination. This is a non-oxidative thermal cleavage that splits the molecule into:

Sebacic Acid (or its anhydride derivatives).

2,2,6,6-tetramethylpiperidin-4-ol (TMP-ol).

Volatile olefins (if temperatures exceed 350°C).

Operational Insight: In pharmaceutical packaging manufacturing (e.g., blow molding),

processing temperatures must be kept below 240°C to prevent the in-situ formation of TMP-ol,

which is a common leachable target.

Chemical Decomposition Pathways[2]
Understanding the "Why" behind the loss of HALS 770 is essential for troubleshooting failure.

There are two distinct pathways: the Stabilization Pathway (desirable) and the Degradation

Pathway (undesirable).

The Denisov Cycle (Stabilization)
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HALS 770 does not function by absorbing UV light; it functions by sacrificing its amine

hydrogen to neutralize radicals. This is a regenerative cycle. However, under high thermal

stress or extreme oxidation, this cycle can be overwhelmed, leading to irreversible consumption

of the stabilizer.

Hydrolysis (Structural Failure)
The ester linkage in HALS 770 is susceptible to hydrolysis, particularly in acidic environments

or during steam sterilization (autoclaving) of pharmaceutical packaging.

Reactants: HALS 770 + H₂O (catalyzed by heat/acid).

Products: Sebacic Acid + 2 moles of TMP-ol.

Pathway Visualization
The following diagram illustrates the bifurcation between the functional radical scavenging

cycle and the irreversible hydrolytic degradation.
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Figure 1: The Denisov Stabilization Cycle vs. Irreversible Hydrolytic Decomposition.

Analytical Protocols for Quantification &
Identification
For researchers in drug development and E&L (Extractables & Leachables), detecting HALS

770 and its breakdown product (TMP-ol) is a regulatory requirement.

Sample Preparation Strategy
Solvent: Methanol or Isopropanol is preferred over Acetonitrile for extraction due to better

solubility of the secondary amine.

Extraction Method: Reflux (4 hours) or Microwave Assisted Extraction (MAE) at 60°C. Avoid

temperatures >80°C to prevent artifactual degradation during extraction.

LC-MS/MS Methodology (Preferred)
Liquid Chromatography is superior to GC for the parent molecule due to its molecular weight

and polarity.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50mm, 1.8µm.

Mobile Phase A: Water + 10mM Ammonium Formate + 0.1% Formic Acid.

Mobile Phase B: Methanol + 0.1% Formic Acid.

Gradient: 50% B to 98% B over 10 minutes.

Detection: ESI Positive Mode (M+H)+.

Target Mass (Parent): m/z 481.4

Target Mass (TMP-ol): m/z 158.2

Critical Note: The amine group causes peak tailing on standard silica. The use of ammonium

formate buffer is mandatory to shield silanols and ensure sharp peaks.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC-MS Methodology (For Breakdown Products)
Gas Chromatography is ideal for quantifying the volatile degradation products, specifically

TMP-ol.

Inlet Temp: 250°C.

Column: HP-5MS (5% Phenyl Methyl Siloxane).

Derivatization: Silylation with BSTFA is recommended to improve the volatility of sebacic acid

and TMP-ol, preventing column adsorption.

Analytical Workflow Diagram
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Figure 2: Decision Matrix for Analytical Characterization of HALS 770 and its Degradants.

Implications for Drug Development (E&L)
For pharmaceutical scientists, HALS 770 presents a specific toxicological risk profile that must

be managed.
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Leaching Risk: HALS 770 is lipophilic (LogP ~4-5). It will readily leach into lipid-based drug

formulations (e.g., propofol, emulsions) or surfactant-heavy biologics.

Sterilization Impact: Gamma irradiation can destroy HALS 770, generating distinct radical

byproducts. Autoclaving (steam) promotes hydrolysis.

Regulatory Status: While approved for food contact (FDA 21 CFR 178.2010), its presence in

inhalation or parenteral drug products requires rigorous safety qualification based on the

specific daily intake (PDE).

Recommendation: If HALS 770 is identified in a screening study, immediate quantification of

TMP-ol should be performed, as the breakdown product often possesses higher bioavailability

and different toxicity limits than the parent ester.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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